8-(3-Chloro-but-2-enylsulfanyl)-7-heptyl-3-methyl-3,7-dihydro-purine-2,6-dione
8-(3-Chloro-but-2-enylsulfanyl)-7-heptyl-3-methyl-3,7-dihydro-purine-2,6-dione
Brand Name:
Vulcanchem
CAS No.:
326919-33-9
VCID:
VC0415273
InChI:
InChI=1S/C17H25ClN4O2S/c1-4-5-6-7-8-10-22-13-14(21(3)16(24)20-15(13)23)19-17(22)25-11-9-12(2)18/h9H,4-8,10-11H2,1-3H3,(H,20,23,24)/b12-9+
SMILES:
CCCCCCCN1C2=C(N=C1SCC=C(C)Cl)N(C(=O)NC2=O)C
Molecular Formula:
C17H25ClN4O2S
Molecular Weight:
384.9g/mol
8-(3-Chloro-but-2-enylsulfanyl)-7-heptyl-3-methyl-3,7-dihydro-purine-2,6-dione
CAS No.: 326919-33-9
Main Products
VCID: VC0415273
Molecular Formula: C17H25ClN4O2S
Molecular Weight: 384.9g/mol
| CAS No. | 326919-33-9 |
|---|---|
| Product Name | 8-(3-Chloro-but-2-enylsulfanyl)-7-heptyl-3-methyl-3,7-dihydro-purine-2,6-dione |
| Molecular Formula | C17H25ClN4O2S |
| Molecular Weight | 384.9g/mol |
| IUPAC Name | 8-[(E)-3-chlorobut-2-enyl]sulfanyl-7-heptyl-3-methylpurine-2,6-dione |
| Standard InChI | InChI=1S/C17H25ClN4O2S/c1-4-5-6-7-8-10-22-13-14(21(3)16(24)20-15(13)23)19-17(22)25-11-9-12(2)18/h9H,4-8,10-11H2,1-3H3,(H,20,23,24)/b12-9+ |
| Standard InChIKey | ZPPJVDPKYODHQQ-FMIVXFBMSA-N |
| Isomeric SMILES | CCCCCCCN1C2=C(N=C1SC/C=C(\C)/Cl)N(C(=O)NC2=O)C |
| SMILES | CCCCCCCN1C2=C(N=C1SCC=C(C)Cl)N(C(=O)NC2=O)C |
| Canonical SMILES | CCCCCCCN1C2=C(N=C1SCC=C(C)Cl)N(C(=O)NC2=O)C |
| PubChem Compound | 5756433 |
| Last Modified | Nov 11 2021 |
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